molecular formula C8H7ClN2O B8552840 4-Chloro-6-methyl-1,2-dihydropyrrolo[3,4-c]pyridine-3-one

4-Chloro-6-methyl-1,2-dihydropyrrolo[3,4-c]pyridine-3-one

Cat. No. B8552840
M. Wt: 182.61 g/mol
InChI Key: OWYKETPTEGBGCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-6-methyl-1,2-dihydropyrrolo[3,4-c]pyridine-3-one is a useful research compound. Its molecular formula is C8H7ClN2O and its molecular weight is 182.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-6-methyl-1,2-dihydropyrrolo[3,4-c]pyridine-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-6-methyl-1,2-dihydropyrrolo[3,4-c]pyridine-3-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H7ClN2O

Molecular Weight

182.61 g/mol

IUPAC Name

4-chloro-6-methyl-1,2-dihydropyrrolo[3,4-c]pyridin-3-one

InChI

InChI=1S/C8H7ClN2O/c1-4-2-5-3-10-8(12)6(5)7(9)11-4/h2H,3H2,1H3,(H,10,12)

InChI Key

OWYKETPTEGBGCA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C(=O)NC2)C(=N1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a similar manner to Step 4 of Example 16, 4-chloro-1-hydroxy-6-methyl-2-(1-methyl-1-phenylethyl)-1,2-dihydropyrrolo[3,4-c]pyridine-3-one (70.0 mg, 0.220 mmol) was dissolved in nitromethane (3.5 mL), and the solution was treated with trifluoroacetic acid (0.509 mL, 6.60 mmol) and triethylsilane (0.141 mL, 0.880 mmol), followed by purification by slurry using isopropylether/hexane to obtain 4-chloro-6-methyl-1,2-dihydropyrrolo[3,4-c]pyridine-3-one (25.5 mg, yield 63%).
Name
4-chloro-1-hydroxy-6-methyl-2-(1-methyl-1-phenylethyl)-1,2-dihydropyrrolo[3,4-c]pyridine-3-one
Quantity
70 mg
Type
reactant
Reaction Step One
Quantity
3.5 mL
Type
solvent
Reaction Step One
Quantity
0.509 mL
Type
reactant
Reaction Step Two
Quantity
0.141 mL
Type
reactant
Reaction Step Two

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